4-[(4-methylbenzylidene)amino]-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-[(E)-(4-methylphenyl)methylideneamino]-3-(phenoxymethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H16N4OS/c1-13-7-9-14(10-8-13)11-18-21-16(19-20-17(21)23)12-22-15-5-3-2-4-6-15/h2-11H,12H2,1H3,(H,20,23)/b18-11+
• InChI Key: KYACOKBBSBNWNW-WOJGMQOQSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=NN2C(=NNC2=S)COC3=CC=CC=C3
• Isomeric SMILES: CC1=CC=C(C=C1)/C=N/N2C(=NNC2=S)COC3=CC=CC=C3
• Molecular Formula: C17H16N4OS
• DSSTOX Substance ID: DTXSID801322118
• Molecular Weight: 324.4 g/mol
• Solubility: 1.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 488842-04-2

Description

The compound “4-[(4-methylbenzylidene)amino]-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol” belongs to the class of 1,2,4-triazoles, which are heterocyclic compounds containing a five-membered ring with three nitrogen atoms and two carbon atoms. The compound also contains a phenoxymethyl group and a methylbenzylidene group attached to the triazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a 1,2,4-triazole ring, which is a five-membered ring containing three nitrogen atoms. The phenoxymethyl and methylbenzylidene groups would be attached to specific positions on this ring.

Chemical Reactions Analysis

1,2,4-Triazoles, including this compound, are known to participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, and they can undergo reactions at the nitrogen atoms or at the carbon atoms adjacent to the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Generally, 1,2,4-triazoles are stable compounds that are resistant to oxidation and reduction. They are also known to form stable complexes with various metal ions.

Scientific Research Applications

Antimicrobial Activity

Thioureide compounds have been widely investigated for their antimicrobial properties. . The process involves three stages:

These novel compounds, not previously reported in the literature, exhibit antimicrobial activity. Their physical properties (melting point, solubility) have been characterized, and their structures confirmed through elemental analysis, 1H-NMR, 13C-NMR, and IR spectral methods.

Antiviral Activity

While specific studies on the antiviral activity of this compound are scarce, related derivatives have shown promise. . Further research could explore the potential of our compound in this context.

Mechanism of Action

The mechanism of action of this compound would depend on its specific use. For example, many 1,2,4-triazoles are used as antifungal agents, where they inhibit the enzyme lanosterol 14α-demethylase and disrupt the synthesis of ergosterol, a key component of fungal cell membranes.

Future Directions

The future research directions for this compound could involve further exploration of its potential uses. Given the wide range of applications of 1,2,4-triazoles, this compound could be studied for potential uses in areas such as medicinal chemistry, agriculture, or materials science.